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Experimental Data and Detailed Findings

The comparative abuse potential is primarily established through a dedicated human abuse potential study,

the gold standard for such assessments.

Human Abuse Potential Study Protocol

This study provides the most direct, head-to-head comparison between pitolisant and phentermine [1].

¢ Objective: To evaluate the abuse potential of single doses of pitolisant compared to phentermine
HCI (60 mg) and placebo in a controlled setting.
e Population: Healthy, non-dependent recreational stimulant users (n=38) who could reliably
discriminate phentermine from placebo.
¢ Design: Randomized, double-blind, active- and placebo-controlled, four-period crossover study.
¢ Interventions: Single doses of:
o Pitolisant 35.6 mg (therapeutic dose)
o Pitolisant 213.6 mg (supratherapeutic dose)
o Phentermine HCI 60 mg
o Placebo
e Primary Endpoint: Maximum effect (Emax) on the 100-point Drug Liking "at this moment" Visual
Analog Scale (VAS). A score of 50 represents neutrality ("neither like nor dislike"), scores above 50
indicate liking, and scores below 50 indicate disliking.
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e Key Secondary Endpoints: Emax for Overall Drug Liking and Take Drug Again VAS.

Key Quantitative Results from the Abuse Potential Study

The following table details the primary and secondary outcomes from the study [1].

Measure Pitolisant Pitolisant .
Placebo Phentermine (60 mg)

(Emax) (35.6 mg) (213.6 mg)

Drug Liking ~50 Similar to Similar to ~71.4 (significantly higher than both
(neutral) placebo placebo pitolisant doses and placebo)

Overall Drug ~50 Similar to Similar to ~70.6 (significantly higher)

Liking (neutral) placebo placebo

Take Drug ~50 Similar to Similar to ~69.9 (significantly higher)

Again (neutral) placebo placebo

The study concluded that pitolisant had an abuse potential profile similar to placebo and significantly lower

than phentermine, with no findings suggestive of a risk of abuse [1].

Mechanistic Pathways and Rationale

The fundamental difference in abuse potential stems from the distinct neurobiological pathways each drug

activates. The following diagram illustrates these key mechanisms.
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This mechanistic difference is supported by clinical evidence. A long-term, real-world safety study of
pitolisant in narcolepsy patients confirmed the trial findings, reporting no abuse potential over a follow-up
period of 42.6 months [2] [3]. In contrast, a systematic review on prescription stimulants for ADHD found an

average past-year misuse rate of 22.6%, highlighting the inherent risk with traditional stimulants [4].

In summary, the evidence clearly demonstrates that pitolisant possesses a significantly lower abuse potential

than phentermine and other classic stimulants. This favorable profile is a direct result of its unique
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histaminergic mechanism and is the reason it is not classified as a controlled substance in the US and Europe.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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